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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B15558371 Get Quote

Essential Safety and Handling Guide for Ethylene-b-
ionol-d3
Disclaimer: This document provides guidance on personal protective equipment and safe

handling procedures for Ethylene-b-ionol-d3 based on available data for similar compounds

and general laboratory safety principles. A specific Safety Data Sheet (SDS) for Ethylene-b-
ionol-d3 was not located; therefore, a comprehensive risk assessment should be conducted by

qualified personnel before commencing any work with this substance. Always consult the

supplier-specific SDS if available.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for handling Ethylene-b-ionol-
d3.

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach is necessary. The following

PPE is recommended to minimize exposure and ensure personal safety. This is based on

general guidance for handling hazardous chemicals in a laboratory setting.[1][2]

Eye and Face Protection:

Wear chemical safety goggles that provide a complete seal around the eyes.
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In situations with a higher risk of splashing, a face shield should be worn in addition to

safety goggles.[2]

Hand Protection:

Wear chemically resistant gloves. Nitrile gloves are often a good choice for protection

against a variety of chemicals and offer good resistance to punctures.[2] For prolonged

contact or when handling larger quantities, consider double-gloving.

Gloves should be inspected before use and disposed of according to the manufacturer's

instructions.[2]

Body Protection:

A laboratory coat is mandatory. For procedures with a higher risk of splashes or spills, a

chemically resistant gown made of a material like polyethylene-coated polypropylene

should be worn.[1]

Closed-toe shoes are required in the laboratory at all times.

Respiratory Protection:

Work with Ethylene-b-ionol-d3 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

If there is a risk of generating aerosols or if working outside of a fume hood is unavoidable,

appropriate respiratory protection, such as a respirator, should be used.[3][4]

Quantitative Data Summary
The following table summarizes the available quantitative and physical data for Ethylene-b-
ionol-d3.
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Property Value Source

Chemical Name Ethylene-β-ionol-d3 [5]

CAS Number 77265-43-1 [5]

Molecular Formula C₁₅H₂₁D₃O [5]

Molecular Weight 223.37 g/mol [5]

Appearance Light Yellow Oil [5]

Storage Conditions 2-8°C Refrigerator [5]

Shipping Conditions Ambient [5]

Operational Plan: Step-by-Step Handling Procedures
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in its original, tightly sealed container in a refrigerator at 2-8°C

as recommended.[5] The storage area should be well-ventilated.

Inert Atmosphere: To prevent degradation and maintain isotopic purity by avoiding hydrogen-

deuterium exchange with atmospheric moisture, consider storing the container within a

desiccator or under an inert atmosphere (e.g., argon or nitrogen).[6]

Preparation:

All work should be performed in a chemical fume hood.

Ensure all glassware is thoroughly dried to prevent contamination with water, which can

lead to the loss of the deuterium label.[6]

Use anhydrous, deuterated solvents for preparing solutions to maintain isotopic purity.[6]

Handling:

Allow the container to warm to room temperature before opening to prevent condensation

of moisture from the air into the compound.
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Use appropriate, clean, and dry tools (e.g., pipettes, spatulas) for transferring the

substance.

Keep the container tightly sealed when not in use.

Post-Experiment:

Decontaminate all surfaces and equipment after use.

Properly label and store any unused material.

Disposal Plan
Waste Segregation: All waste contaminated with Ethylene-b-ionol-d3, including gloves,

pipette tips, and empty containers, should be collected in a designated, labeled, and sealed

hazardous waste container.

Chemical Waste: Unused or waste Ethylene-b-ionol-d3 should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Consult with your institution's environmental health and safety

(EHS) department for specific guidance.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with plenty of soap and water.[4] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]
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Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

an inert absorbent material. Collect the absorbed material into a sealed container for

hazardous waste disposal.[4] Ventilate the area.

Visualizations
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Caption: Workflow for the safe handling of Ethylene-b-ionol-d3.
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Caption: Key safety considerations for handling Ethylene-b-ionol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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